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Cat. No.: B021948

An In-Depth Technical Guide to the Safe Handling of 2-Amino-3-methyl-5-nitropyridine
Prepared by: Gemini, Senior Application Scientist

This guide provides a comprehensive overview of the essential safety protocols and handling
procedures for 2-Amino-3-methyl-5-nitropyridine (CAS No. 18344-51-9). Designed for
researchers, chemists, and professionals in drug development and agrochemical synthesis,
this document synthesizes critical safety data with practical, field-proven methodologies. The
objective is to foster a proactive safety culture by explaining the causality behind each
procedural recommendation, ensuring that every step is a self-validating component of a
secure workflow.

Introduction: Understanding the Compound

2-Amino-3-methyl-5-nitropyridine is a heterocyclic organic compound that serves as a vital
intermediate in the synthesis of complex molecules, particularly within the pharmaceutical and
agrochemical industries[1][2]. Its molecular structure, featuring an amino group, a methyl
group, and a nitro group on a pyridine ring, imparts specific reactivity that is valuable for
building novel biologically active compounds[2]. However, these same functional groups
contribute to its potential health hazards, necessitating stringent adherence to safety protocols.
This guide will deconstruct the hazards associated with this compound and provide a clear
framework for its safe management in a laboratory setting.
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Section 1: Hazard Identification and Toxicological
Profile

A thorough understanding of a chemical's intrinsic hazards is the foundation of safe handling.
2-Amino-3-methyl-5-nitropyridine is classified under the Globally Harmonized System (GHS)
with several key hazard warnings that dictate the necessary precautions.

The primary routes of exposure are inhalation of its dust, skin contact, eye contact, and
ingestion[3][4]. According to GHS classifications aggregated from multiple sources, the
compound is harmful if swallowed and is a significant irritant to the skin and eyes, with the
potential for causing serious eye damage[4][5][6].

Table 1: GHS Hazard Classification for 2-Amino-3-methyl-5-nitropyridine

Hazard Class Hazard Category Hazard Statement

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed[4][5]

H315: Causes skin irritation[4]
[6]

Skin Corrosion/Irritation Category 2

H318: Causes serious eye
Category 1/ 2A damage[5] / H319: Causes
serious eye irritation[4][6]

Serious Eye Damage/Eye

Irritation

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory
irritation[4][5] |

Causality: The nitro-aromatic structure can lead to methemoglobinemia upon significant
absorption, a condition that reduces the blood's oxygen-carrying capacity[7]. While specific
data for this compound is limited, this is a known risk for the chemical class. The amino and
nitro groups also contribute to its irritant properties. The "serious eye damage" classification
(H318) is particularly critical, indicating a risk of irreversible damage, which mandates the use
of stringent eye protection[5].

Section 2: Chemical and Physical Properties
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The physical state and properties of a chemical directly influence its handling, storage, and
emergency response procedures. 2-Amino-3-methyl-5-nitropyridine is a solid powder, which
means the primary physical hazard during handling is the generation of airborne dust[4][8].

Table 2: Key Physical and Chemical Properties

Property Value Source
CAS Number 18344-51-9 [2][5]
Molecular Formula C6H7N302 [2][5]
Molecular Weight 153.14 g/mol [1][5]

Yellow to brown or light yellow
Appearance , [1][2]
crystalline powder

Melting Point 249-253 °C / 254-260 °C [1][2]
Boiling Point ~363.5 °C [1]
Flash Point ~173.6 °C [1]

| Density | ~1.354 g/cm? |[[1] |

The high melting point indicates the compound is a stable solid at room temperature[1][2]. Its
high flash point suggests it is not highly flammable, but it can burn if exposed to a significant
ignition source[1]. The primary concern is dust; fine powders can form explosive mixtures with
air, a risk that must be mitigated by avoiding dust accumulation and controlling ignition
sources[9].

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)

Controlling exposure is paramount and is achieved through a combination of engineering
controls and appropriate PPE. The selection of PPE must be based directly on the hazards
identified in Section 1.

Engineering Controls
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« Ventilation: All handling of 2-Amino-3-methyl-5-nitropyridine powder must be conducted in
a well-ventilated area[3][10]. A certified chemical fume hood is mandatory for any procedure
that may generate dust, such as weighing or transferring the solid. The rationale is to capture
airborne particles at the source, preventing inhalation and contamination of the laboratory
environment.

o Safety Stations: An eyewash station and a safety shower must be readily accessible and in
close proximity to the workstation[9][11]. This is a non-negotiable requirement due to the
compound's classification for causing serious eye damage and skin irritation.

Personal Protective Equipment (PPE)

The choice of PPE is not merely a checklist but a targeted defense against specific risks.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale and Source
. Standard safety glasses
Chemical safety goggles
conforming to EN166 (EU)
or ANSI 287.1 (US)

] standards. A face shield . )
Eye/Face Protection fine dust and potential

should be worn over
splashes. The H318/H319
classification necessitates

are insufficient. Tightly
fitting goggles are
required to protect against

goggles if there is a

significant splash or dust L
this high level of

generation risk. ]
protection.[8][11][12]

, , Nitrile or neoprene gloves offer
- Gloves: Chemically resistant ) o
o good resistance to pyridine-
gloves (e.g., Nitrile or
based compounds.[10] Proper
Neoprene). Latex gloves are )
glove removal technique must
) ] not recommended. Gloves )
Skin Protection ] be used to avoid
must be inspected before use. o )
) contaminating the skin. A lab
- Lab Coat: A flame-resistant S
_ ) coat protects against incidental
lab coat or chemical-resistant ] ]
skin contact with the powder.

apron. (3]14]
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| Respiratory Protection | For weighing or transfer operations outside of a fume hood (not
recommended), or during spill cleanup, a NIOSH-approved N95 dust mask or a full-face
respirator with appropriate cartridges should be used. | This protects against the inhalation of
fine particles, a primary exposure route that can lead to respiratory irritation (H335).[4][15] |

Section 4: Standard Operating Procedure (SOP) for
Safe Handling

This protocol outlines the step-by-step methodology for safely handling 2-Amino-3-methyl-5-
nitropyridine in a research setting.

Workflow: Safe Handling of 2-Amino-3-methyl-5-
nitropyridine
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Caption: Workflow for Safe Handling of 2-Amino-3-methyl-5-nitropyridine.
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Step-by-Step Protocol:

e Pre-Handling Assessment:
o Confirm that the chemical fume hood is operational and has a valid certification.

o Assemble all necessary PPE as specified in Table 3. Inspect gloves for any signs of
degradation or punctures.

o Ensure a chemical spill kit is accessible.

e Chemical Handling (inside fume hood):

[e]

Place a weigh boat or receiving vessel on an analytical balance inside the fume hood.

o Slowly open the container of 2-Amino-3-methyl-5-nitropyridine, avoiding any sudden
movements that could aerosolize the powder.

o Use a clean spatula to carefully transfer the desired amount of the compound. Keep the
stock bottle as close to the receiving vessel as possible to minimize the travel distance of
the powder.

o Once the transfer is complete, securely cap the stock bottle.
e Post-Handling Decontamination:

o Using a disposable wipe dampened with an appropriate solvent (e.g., 70% ethanol),
carefully wipe down the spatula, the exterior of the chemical container, and the work
surface inside the fume hood to remove any residual powder.

o Dispose of the wipe and any other contaminated disposable materials (e.g., weigh boat)
into a designated solid hazardous waste container.

» Doffing PPE and Hygiene:

o Remove PPE in the correct order to prevent cross-contamination: gloves first, followed by
lab coat and then eye protection.
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o Immediately wash hands thoroughly with soap and water[13][16].

Section 5: Storage and Incompatibility

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous
reactions.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated
area[3][10]. Keep away from direct sunlight and sources of ignition[3][17]. Storage at 0-8 °C
may be recommended by some suppliers to ensure long-term stability[2].

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids[4][18].

o Causality: As an amino-substituted pyridine, the compound can react exothermically with
strong acids. The nitro group makes it potentially reactive with strong oxidizing agents,
which could lead to a runaway reaction.

Section 6: Emergency Procedures

Immediate and correct response to an emergency can significantly mitigate harm.

Personal Exposure

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention[4][8][19].

o Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation
persists[4][13].

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim is
not breathing, give artificial respiration. Seek immediate medical attention[4][18].

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or seek immediate medical
attention[4][18][19].
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Spills and Leaks

o Evacuate non-essential personnel from the area.
» Ensure you are wearing the appropriate PPE, including respiratory protection.
» Shut off all sources of ignition[8][20].

o For a small spill, gently cover the powder with an inert absorbent material like sand or
vermiculite to prevent it from becoming airborne[3].

o Carefully sweep or vacuum (using a HEPA-filtered vacuum) the material into a suitable,
labeled container for hazardous waste disposal[9]. Avoid actions that create dust.

Clean the spill area with a wet wipe and decontaminate the surface.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide[4][18][19].

e Hazardous Combustion Products: Thermal decomposition can produce toxic and irritating
gases, including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx)[4]
[11].

o Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective gear[4][11].

Section 7: Waste Disposal

All waste containing 2-Amino-3-methyl-5-nitropyridine must be treated as hazardous waste.

e Solid Waste: Collect contaminated materials (e.g., gloves, wipes, absorbent material) and
surplus chemicals in a clearly labeled, sealed container.

» Disposal: Dispose of the waste through a licensed professional waste disposal service. Do
not dispose of it down the drain or in regular trash[18]. Adhere to all local, state, and federal
environmental regulations.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.echemi.com/sds/2-amino-5-nitropyridine-pd180521144534.html
https://www.echemi.com/sds/2-hydroxy-3-amino-5-nitropyridine-pid_Rock3402.html
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://pim-resources.coleparmer.com/sds/04314.pdf
https://www.jubilantingrevia.com/uploads/files/382msds_0122GjGhs08Div.3sds2-Amino-5-nitropyridine.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1283466628_2-Amino-3-Methylpyridine-CASNO-1603-40-3-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2amino3methylpyridine-CASNO-1603-40-01046-EN.aspx
https://www.jubilantingrevia.com/uploads/files/382msds_0122GjGhs08Div.3sds2-Amino-5-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC151120050&productDescription=2-AMINO-3-NITROPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/382msds_0122GjGhs08Div.3sds2-Amino-5-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC151120050&productDescription=2-AMINO-3-NITROPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b021948?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1283466628_2-Amino-3-Methylpyridine-CASNO-1603-40-3-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

2-Amino-3-methyl-5-nitropyridine is a valuable chemical intermediate whose safe use is
contingent upon a comprehensive understanding of its hazards and the diligent application of
control measures. By integrating robust engineering controls, appropriate personal protective
equipment, and meticulous handling protocols, researchers can effectively mitigate the risks
associated with this compound. Adherence to the principles and procedures outlined in this
guide is essential for protecting the health and safety of laboratory personnel and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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